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Compound of Interest

Compound Name: MS-0022

Cat. No.: B1676849

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, use, and disposal of
MS-0022, also known as Tricaine Methanesulfonate or MS-222. Adherence to these
procedures is critical to ensure personnel safety and maintain experimental integrity.

Chemical and Physical Properties

Property Value

Chemical Name Tricaine Methanesulfonate

MS-222, Tricaine, Ethyl 3-aminobenzoate

Synonyms methanesulfonate

CAS Number 886-86-2

Molecular Formula C10H15sNOsS

Molecular Weight 261.30 g/mol [1][2]

Appearance White to off-white crystalline powder[3][4]
Melting Point 146-149 °CI[5]

Solubility Freely soluble in water[4]

pH of Solution Acidic, requires buffering[6][7]
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Occupational Exposure Limits

The Occupational Safety and Health Administration (OSHA) has not established a Permissible
Exposure Limit (PEL) for Tricaine Methanesulfonate.[3] However, it is recognized as an irritant
to the eyes, skin, and respiratory system.[8] Long-term exposure has been associated with
retinal toxicity in humans.[3]

Recommended Concentrations for Zebrafish (Danio
rerio)

. Concentration Range
Application Notes
(mglL)

_ . Results in longer induction
Anesthesia (Moderately Rapid) 50 - 70 i
imes.

Results in rapid anesthesia
Anesthesia (Rapid) 70 - 330 with shorter maximum

tolerated exposure times.[9]

An overdose of anesthetic is
Euthanasia 250 - 500 used. The solution should be
buffered.[10]

Operational Plan for Handling MS-0022

This section outlines the step-by-step procedures for the safe handling and disposal of MS-
0022.

Receiving and Storage

» Upon receipt, inspect the container for any damage.
e Store in a cool, dry, and well-ventilated area, protected from light.[4]

» Keep the container tightly closed.

Personal Protective Equipment (PPE)
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The following PPE must be worn when handling MS-0022 powder and solutions:
e Gloves: Nitrile gloves are required.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat is mandatory.

e Respiratory Protection: When handling the powder outside of a chemical fume hood, a
NIOSH-approved N95 respirator is recommended to prevent inhalation.[11]

Preparation of Buffered Stock Solution (10 g/L)

This protocol is for the preparation of a buffered stock solution, as recommended by the
American Veterinary Medical Association (AVMA) Guidelines for the Euthanasia of Animals.[6]

Materials:

e MS-0022 (Tricaine Methanesulfonate) powder
e Sodium Bicarbonate

e Deionized water

o Calibrated scale

o Beaker or flask

» Stir bar and stir plate

e pH meter

Procedure:

» Work in a designated area: All weighing and initial solution preparation of the powder must
be conducted in a chemical fume hood or a well-ventilated area to minimize inhalation risk.

[3]

» Weighing:
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o Tare a clean weigh boat on the calibrated scale.

o Carefully weigh out the desired amount of MS-0022 powder. For a 10 g/L stock solution,
this would be 10 grams for 1 liter of final solution.

o In a separate weigh boat, weigh out sodium bicarbonate. A 1:2 ratio of MS-0022 to sodium
bicarbonate is recommended to buffer the solution to a pH of 7.0-7.5.[6] Therefore, for
every 10 grams of MS-0022, use 20 grams of sodium bicarbonate.

e Dissolving:

o Add the weighed sodium bicarbonate to the desired volume of deionized water in a beaker
or flask with a stir bar.

o Stir until the sodium bicarbonate is fully dissolved.

o Slowly add the weighed MS-0022 powder to the solution while stirring.
e pH Adjustment:

o Measure the pH of the solution using a calibrated pH meter.

o The target pH is between 7.0 and 7.5.[6] If necessary, add small amounts of sodium
bicarbonate to raise the pH.

» Storage of Stock Solution:
o Transfer the buffered stock solution to a clearly labeled, light-protected (amber) container.

o Store the stock solution in a refrigerator. The solution should be made fresh and is typically
stable for up to one month. Discard if any discoloration occurs.

Preparation of Working Solution

Procedure:

 Dilute the buffered stock solution with system water (the water in which the aquatic animals
are housed) to achieve the desired final concentration for anesthesia or euthanasia.
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» Always prepare the working solution fresh on the day of use.[12]

Disposal Plan

Disposal procedures for MS-0022 waste must be followed to prevent environmental
contamination.

e Solid Waste: Unused or expired MS-0022 powder should be disposed of as hazardous
chemical waste through your institution's environmental health and safety office.

e Stock Solutions: Unused or expired buffered stock solutions should also be disposed of as
hazardous chemical waste.

e Working Solutions (On-Campus/Laboratory):

o Small quantities of used working solutions can typically be disposed of by flushing down a
sanitary sewer with copious amounts of running water, provided the pH is between 6.0 and
10.0.[7]

o Always check with your local and institutional regulations before drain disposal.
e Working Solutions (Field):
o If possible, transport used solutions back to the laboratory for proper disposal.

o If return is not feasible, dilute the solution with at least four parts water and dispose of it on
land, away from any water sources or drains.[7]

o Never discard MS-0022 solutions directly into surface water, storm drains, or catch basins.

[7]

Experimental Workflow and Safety Procedures
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Preparation Phase

Receive & Inspect MS-0022

Y

Store in Cool, Dry, Dark Place

Y

Don Personal Protective Equipment

Y

Weigh Powder in Fume Hood [-—-------=-—-—--—-------

Y

Prepare Buffered Stock Solution

Y

Store Stock Solution (Refrigerated)

Use Phase

Prepare Fresh Working Solution

A

Anesthetize or Euthanize Animal

Y

Monitor Animal

Disposal Phase
A4 v v
Dispose of Working Solution Dispose of Stock Solution (Hazardous) Dispose of Solid Waste (Hazardous)
On-Campus Off-Campus
\
Sanitary Sewer (Lab, pH 6-10) Dilute and Dispose on Land (Field)
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Proper Disposal

Never release directly
into the environment

Liquid Waste:
Follow Institutional Guidelines

Solid Waste:
Hazardous Waste Collection

Exposure Response

Ingestion:
Seek immediate medical attention
Inhalation:
Move to fresh air

Eye Contact:
Rinse with water for 15 mins

Skin Contact:
Wash with soap and water for 15 mins

Safe Handling Practices

Wear Appropriate PPE | Handle Powder in Fume Hood
(Gloves, Goggles, Lab Coat) o or Well-Ventilated Area

Always Buffer Solutions

»
»

topH 7.0-7.5

| Prepare Working Solutions Fresh Daily

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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